N-(2-nitrophenylsulphenyl)-bis(2-hydroxyethyl)-amine

• IUPAC Name: 2-[2-hydroxyethyl-(2-nitrophenyl)sulfanylamino]ethanol
• InChI: InChI=1S/C10H14N2O4S/c13-7-5-11(6-8-14)17-10-4-2-1-3-9(10)12(15)16/h1-4,13-14H,5-8H2
• InChI Key: SVTWZHKWHSALSJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])SN(CCO)CCO
• Molecular Formula: C10H14N2O4S
• Molecular Weight: 258.30 g/mol

Description

N-(2-nitrophenylsulphenyl)-bis(2-hydroxyethyl)-amine is a useful research compound. Its molecular formula is C10H14N2O4S and its molecular weight is 258.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 379 g (2 mol) of 2-nitrophenylsulphenyl chloride in 2 l of methylene chloride is added to a solution of 210 g (2 mol) of bis(2-hydroxyethyl)amine and 202 g (2 mol) of triethylamine in 3 l of methylene chloride in the course of 90 minutes, the temperature rising from 21° to 34°. The mixture is subsequently stirred at room temperature for 2 hours and is left to stand overnight and the solution is washed six times with 1 l of water each time, dried with sodium sulphate and concentrated in vacuo. The residue is an orange-yellow solid product of melting point 82°-86°, which is sufficiently pure for further reaction. Yield: 499 g.